Cas no 1036389-86-2 (5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester)

5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
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- 5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester
- methyl 5-amino-2-bromo-4-fluorobenzoate
- AT38020
- MFCD17128522
- BS-26074
- methyl5-amino-2-bromo-4-fluorobenzoate
- CS-0210122
- SY293958
- AKOS012110768
- EN300-3030721
- DB-306439
- SCHEMBL8164437
- 1036389-86-2
-
- MDL: MFCD17128522
- Inchi: InChI=1S/C8H7BrFNO2/c1-13-8(12)4-2-7(11)6(10)3-5(4)9/h2-3H,11H2,1H3
- InChI Key: QMTDDCURRBENGD-UHFFFAOYSA-N
- SMILES: COC(=O)C1=CC(=C(C=C1Br)F)N
Computed Properties
- Exact Mass: 246.96442g/mol
- Monoisotopic Mass: 246.96442g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.653±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.27 g/l) (25 º C),
5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-3030721-5.0g |
methyl 5-amino-2-bromo-4-fluorobenzoate |
1036389-86-2 | 95.0% | 5.0g |
$835.0 | 2025-03-19 | |
Enamine | EN300-3030721-0.25g |
methyl 5-amino-2-bromo-4-fluorobenzoate |
1036389-86-2 | 95.0% | 0.25g |
$133.0 | 2025-03-19 | |
Enamine | EN300-3030721-1.0g |
methyl 5-amino-2-bromo-4-fluorobenzoate |
1036389-86-2 | 95.0% | 1.0g |
$270.0 | 2025-03-19 | |
Enamine | EN300-3030721-2.5g |
methyl 5-amino-2-bromo-4-fluorobenzoate |
1036389-86-2 | 95.0% | 2.5g |
$482.0 | 2025-03-19 | |
TRC | A602020-2.5g |
5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester |
1036389-86-2 | 2.5g |
$ 1800.00 | 2023-09-08 | ||
Enamine | EN300-3030721-10g |
methyl 5-amino-2-bromo-4-fluorobenzoate |
1036389-86-2 | 95% | 10g |
$1541.0 | 2023-09-06 | |
1PlusChem | 1P008WOI-50mg |
5-AMino-2-broMo-4-fluorobenzoic Acid Methyl Ester |
1036389-86-2 | 95% | 50mg |
$136.00 | 2023-12-26 | |
1PlusChem | 1P008WOI-1g |
5-AMino-2-broMo-4-fluorobenzoic Acid Methyl Ester |
1036389-86-2 | 98% | 1g |
$317.00 | 2025-02-24 | |
A2B Chem LLC | AE14802-50mg |
Methyl 5-amino-2-bromo-4-fluorobenzoate |
1036389-86-2 | 95% | 50mg |
$102.00 | 2024-01-05 | |
Enamine | EN300-3030721-1g |
methyl 5-amino-2-bromo-4-fluorobenzoate |
1036389-86-2 | 95% | 1g |
$270.0 | 2023-09-06 |
5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester Related Literature
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
-
Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
-
Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
Additional information on 5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester
Introduction to 5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester (CAS No. 1036389-86-2)
5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester (CAS No. 1036389-86-2) is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in various chemical and pharmaceutical applications. This compound is characterized by its aromatic ring, substituted with an amino group, a bromine atom, and a fluorine atom, along with a methyl ester group. The presence of these functional groups imparts specific chemical properties and reactivity, making it a valuable building block in synthetic chemistry.
The molecular structure of 5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester is represented by the formula C9H8BrFNO2. The compound's molecular weight is approximately 257.06 g/mol. The bromine and fluorine substituents provide the molecule with unique electronic and steric properties, which are crucial for its reactivity and selectivity in various chemical reactions.
In the field of medicinal chemistry, 5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester has gained significant attention due to its potential as a precursor for the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases, including cancer and neurological disorders. The amino group can be readily modified to introduce additional functional groups, enhancing the compound's pharmacological properties.
The synthesis of 5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester typically involves multi-step processes, starting from commercially available starting materials. One common approach involves the bromination of 4-fluorobenzoic acid followed by esterification and subsequent amination. The choice of reagents and reaction conditions is critical to achieve high yields and purity of the final product.
In terms of physical properties, 5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester is a solid at room temperature with a melting point ranging from 70 to 75°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). These solubility characteristics make it suitable for use in various synthetic protocols and analytical techniques.
The stability of 5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester under different conditions has been studied extensively. It is generally stable under ambient conditions but can undergo degradation when exposed to strong acids or bases. Proper storage conditions, such as maintaining it in a dry environment and away from light, are recommended to ensure its long-term stability.
In recent years, there has been increasing interest in the use of 5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester as a key intermediate in the synthesis of fluorinated pharmaceuticals. Fluorine atoms are known to enhance the metabolic stability and bioavailability of drugs, making them more effective in treating various diseases. Research has shown that compounds derived from this intermediate exhibit improved pharmacokinetic profiles and enhanced therapeutic efficacy.
The application of 5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester extends beyond pharmaceuticals to other areas such as agrochemicals and materials science. In agrochemicals, it can be used as an intermediate in the synthesis of herbicides and pesticides with improved selectivity and reduced environmental impact. In materials science, the compound's unique electronic properties make it suitable for the development of functional materials with applications in electronics and optoelectronics.
Safety considerations are essential when handling 5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester. While it is not classified as a hazardous material, appropriate personal protective equipment (PPE) should be used during handling to prevent skin contact and inhalation. Additionally, proper disposal methods should be followed to ensure environmental safety.
In conclusion, 5-Amino-2-bromo-4-fluorobenzoic Acid Methyl Ester (CAS No. 1036389-86-2) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical development, agrochemicals, and materials science. Its unique combination of functional groups provides it with specific chemical properties that make it an essential building block for the development of novel compounds with enhanced performance characteristics.
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